Cas no 88176-16-3 (1,3-Cyclohexanedione, 5-(3-methoxy-2,4,6-trimethylphenyl)-)

• Product Name: 1,3-Cyclohexanedione, 5-(3-methoxy-2,4,6-trimethylphenyl)-
• CAS No: 88176-16-3
• MF: C₁₆H₂₀O₃
• MW: 260.328205108643
• CID: 642044
• PubChem ID: 54144370
• Update Time: 2025-04-19

1,3-Cyclohexanedione, 5-(3-methoxy-2,4,6-trimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclohexanedione, 5-(3-methoxy-2,4,6-trimethylphenyl)-
• 5-(3-methoxy-2,4,6-trimethylphenyl)cyclohexane-1,3-dione
• DTXSID70709316
• 88176-16-3

• Inchi： 1S/C16H20O3/c1-9-5-10(2)16(19-4)11(3)15(9)12-6-13(17)8-14(18)7-12/h5,12H,6-8H2,1-4H3
• InChI Key： ODHXXAWTVXAFRJ-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C)C=C(C)C(=C1C)C1CC(CC(C1)=O)=O

Computed Properties

• Exact Mass: 260.14124450g/mol
• Monoisotopic Mass: 260.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 43.4Ų